Cas no 1379333-15-9 ((1-Chlorocyclopentyl)methanamine hydrochloride)

• Product Name: (1-Chlorocyclopentyl)methanamine hydrochloride
• CAS No: 1379333-15-9
• MF: C₆H₁₃Cl₂N
• MW: 170.080119848251
• CID: 6072663
• PubChem ID: 146082973
• Update Time: 2025-10-29

(1-Chlorocyclopentyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-chlorocyclopentyl)methanamine hydrochloride
• Z1262684076
• (1-Chlorocyclopentyl)methanamine;hydrochloride
• 1379333-15-9
• EN300-7542452
• (1-Chlorocyclopentyl)methanamine hydrochloride

• Inchi： 1S/C6H12ClN.ClH/c7-6(5-8)3-1-2-4-6;/h1-5,8H2;1H
• InChI Key： RJMMKXCWTCOMSK-UHFFFAOYSA-N
• SMILES： ClC1(CN)CCCC1.Cl

Computed Properties

• Exact Mass: 169.0425048g/mol
• Monoisotopic Mass: 169.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1-Chlorocyclopentyl)methanamine hydrochloride

(1-Chlorocyclopentyl)methanamine Hydrochloride (CAS No. 1379333-15-9): An Overview

(1-Chlorocyclopentyl)methanamine hydrochloride (CAS No. 1379333-15-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Cycloclamin HCl, is characterized by its unique chemical structure, which includes a chlorocyclopentyl moiety and an amino group. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmaceuticals and research chemicals.

The (1-Chlorocyclopentyl)methanamine hydrochloride molecule is of particular interest due to its potential applications in the development of novel drugs and therapeutic agents. Recent studies have explored its role in modulating various biological pathways, including neurotransmitter systems and receptor interactions. The compound's ability to cross the blood-brain barrier has made it a subject of extensive research in neuropharmacology.

In the context of medicinal chemistry, (1-Chlorocyclopentyl)methanamine hydrochloride serves as a versatile building block for the synthesis of complex molecules. Its reactivity and functional group diversity allow chemists to introduce specific modifications, thereby tailoring the compound's pharmacological properties for targeted therapeutic applications. For instance, researchers have utilized this compound to develop analogs with enhanced potency and selectivity for specific receptors, such as serotonin and dopamine receptors.

One of the key areas of research involving (1-Chlorocyclopentyl)methanamine hydrochloride is its potential as a lead compound in the development of new antidepressants and anxiolytics. Preclinical studies have shown that derivatives of this compound exhibit promising antidepressant-like effects in animal models, suggesting its potential for treating mood disorders. Additionally, the compound's interaction with GABAergic systems has been investigated for its potential use in treating anxiety disorders.

The safety profile of (1-Chlorocyclopentyl)methanamine hydrochloride is another critical aspect of its evaluation. Toxicological studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further clinical development. However, as with any new chemical entity, thorough safety assessments are essential to ensure its safe use in humans.

Recent advancements in analytical techniques have also contributed to a better understanding of (1-Chlorocyclopentyl)methanamine hydrochloride's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the compound's structure and confirm its purity. These techniques are crucial for ensuring the quality and consistency of the compound in both research and industrial settings.

In conclusion, (1-Chlorocyclopentyl)methanamine hydrochloride (CAS No. 1379333-15-9) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, the potential benefits of this compound in treating various medical conditions are likely to become more evident.